Cas no 88389-32-6 (L-Cysteine, S-ethyl-N-[2-(mercaptomethyl)-1-oxo-3-phenylpropyl]-)

• Product Name: L-Cysteine, S-ethyl-N-[2-(mercaptomethyl)-1-oxo-3-phenylpropyl]-
• CAS No: 88389-32-6
• MF: C₁₅H₂₁NO₃S₂
• MW: 327.462141752243
• CID: 634454
• PubChem ID: 10245903
• Update Time: 2025-04-19

L-Cysteine, S-ethyl-N-[2-(mercaptomethyl)-1-oxo-3-phenylpropyl]- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, S-ethyl-N-[2-(mercaptomethyl)-1-oxo-3-phenylpropyl]-
• (2R)-2-[(2-benzyl-3-sulfanylpropanoyl)amino]-3-ethylsulfanylpropanoic acid
• DTXSID50437307
• 88389-32-6
• SCHEMBL7273504

• Inchi： 1S/C15H21NO3S2/c1-2-21-10-13(15(18)19)16-14(17)12(9-20)8-11-6-4-3-5-7-11/h3-7,12-13,20H,2,8-10H2,1H3,(H,16,17)(H,18,19)/t12?,13-/m0/s1
• InChI Key： DDZXMZMIRUSLFJ-ABLWVSNPSA-N
• SMILES： SCC(C(N[C@H](C(=O)O)CSCC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 327.09628588g/mol
• Monoisotopic Mass: 327.09628588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.7Ų